7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one

• IUPAC Name: 7-(2,6-dimethylmorpholin-4-yl)sulfonyl-[1,3]thiazolo[3,2-a]quinazolin-5-one
• InChI: InChI=1S/C16H17N3O4S2/c1-10-8-18(9-11(2)23-10)25(21,22)12-3-4-14-13(7-12)15(20)17-16-19(14)5-6-24-16/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: DDUYZFBTZFQVBF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC3=C(C=C2)N4C=CSC4=NC3=O
• Molecular Formula: C16H17N3O4S2
• Molecular Weight: 379.5 g/mol

Description

7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one is not fully understood. However, it is believed that this compound works by inhibiting specific enzymes and signaling pathways involved in cancer growth and inflammation. Additionally, this compound has been shown to modulate specific receptors in the brain, which may contribute to its potential use in treating Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one have been extensively studied. This compound has been shown to inhibit specific enzymes and signaling pathways involved in cancer growth and inflammation. Additionally, this compound has been shown to modulate specific receptors in the brain, which may contribute to its potential use in treating Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one has several advantages and limitations for lab experiments. One of the advantages is that this compound has shown potential in inhibiting cancer growth and reducing inflammation, making it a promising candidate for further studies. Additionally, this compound has shown potential in improving cognitive function in animal models, making it a potential candidate for treating Alzheimer's disease. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it challenging to develop it into a drug.

Future Directions

There are several potential future directions for 7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one. One direction is to further study its anti-cancer properties and develop it into a drug for cancer treatment. Another direction is to study its anti-inflammatory properties and develop it into a drug for treating inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which may lead to the development of new drugs for various diseases. Finally, this compound has shown potential in improving cognitive function in animal models, making it a potential candidate for developing drugs for treating Alzheimer's disease.

Scientific Research Applications

7-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-5H-[1,3]thiazolo[3,2-a]quinazolin-5-one has shown potential applications in various scientific research fields. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models. Additionally, this compound has been studied for its potential use in treating Alzheimer's disease and has shown promising results in improving cognitive function in animal models.